5-amino-2-(1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)-5-oxopentanoic acid

• IUPAC Name: 5-amino-2-(4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)-5-oxopentanoic acid
• InChI: InChI=1S/C14H16N6O5/c1-6-5-19-9-10(18(2)14(25)17-11(9)22)16-13(19)20(6)7(12(23)24)3-4-8(15)21/h5,7H,3-4H2,1-2H3,(H2,15,21)(H,23,24)(H,17,22,25)
• InChI Key: XTDNMRIPLVVZFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C(CCC(=O)N)C(=O)O)N(C(=O)NC3=O)C
• Molecular Formula: C14H16N6O5
• Molecular Weight: 348.31 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains an imidazo[2,1-f]purin-8(2H)-yl group, which is a type of purine. Purines are biologically significant and are found in many important biomolecules like DNA and RNA. The compound also contains an amino group (-NH2) and a carboxylic acid group (-COOH), which are common in amino acids.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Without specific literature or experimental data, it’s hard to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The exact structure would depend on the positions of these groups on the molecule.

Chemical Reactions Analysis

This compound, due to its multiple functional groups, could participate in a variety of chemical reactions. The amino group could participate in acid-base reactions, the carboxylic acid group could undergo reactions typical of carboxylic acids, and the purine ring could participate in reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, compounds with similar functional groups have similar properties. For example, the presence of a carboxylic acid group suggests that the compound would be acidic.

Scientific Research Applications

Antitumor Activity

• . Researchers explore their effects on cancer cell lines and tumor growth inhibition. The unique structure of this compound may contribute to its activity against cancer cells.

Antihypertensive and Hepatoprotective Properties

• . Investigating the impact of this compound on blood pressure regulation and liver health could provide valuable insights.

Cardiotonic Effects

• Cardiotonic compounds enhance cardiac contractility. . Researchers study their impact on heart function and contractile strength.

Antifolate Activity

• Folate metabolism is crucial for cell growth and division. . Understanding how this compound affects folate pathways could lead to novel therapeutic strategies.

Biological Building Blocks

• . Researchers explore their role in constructing complex molecules with biological relevance.

Synthetic Methodology Improvement

• . Researchers appreciate the simplicity, green aspects, and avoidance of toxic solvents and catalysts in this method.

Surface Science Studies

• . Its optical properties and architectures make it intriguing for various applications beyond pyrido[2,3-d]pyrimidine synthesis.

Other Derivatives

• . Investigating these compounds’ properties and applications is an ongoing area of research.

Safety and Hazards

Without specific information, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.